molecular formula C6H8O2S B8483061 4-Methylthiane-3,5-dione CAS No. 61363-53-9

4-Methylthiane-3,5-dione

Cat. No.: B8483061
CAS No.: 61363-53-9
M. Wt: 144.19 g/mol
InChI Key: HJKPKJUBEOHVRL-UHFFFAOYSA-N
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Description

4-Methylthiane-3,5-dione is a useful research compound. Its molecular formula is C6H8O2S and its molecular weight is 144.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

61363-53-9

Molecular Formula

C6H8O2S

Molecular Weight

144.19 g/mol

IUPAC Name

4-methylthiane-3,5-dione

InChI

InChI=1S/C6H8O2S/c1-4-5(7)2-9-3-6(4)8/h4H,2-3H2,1H3

InChI Key

HJKPKJUBEOHVRL-UHFFFAOYSA-N

Canonical SMILES

CC1C(=O)CSCC1=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 101.3 g (0.57 mole) of methyl 2-(3-methylacetonylmercapto)acetate in 2.3 liter of dry tetrahydrofuran is added dropwise over a period of 3 hours to a stirred suspension of 0.57 mole of sodium hydride (27.4 g of 50% mineral oil suspension) in 1.1 liter of dry tetrahydrofuran at room temperature under nitrogen. Stirring is continued for an additional 3 hours. The resulting yellow reaction mixture is concentrated to a small volume at temperature below 40° C. under reduced pressure, poured into ice-cold water and then extracted with ether. The aqueous layer is acidified at pH 2-3 with dilute hydrochloric acid and extracted several times with chloroform. The extracts are washed with a small portion of an aqueous sodium chloride solution and dried over anhydrous sodium sulfate. The solvent is removed in vacuo and the residue is crystallized from methylene chloride - ether to give 62.7 g (75.6% yield) of 4-methyltetrahydrothiopyran-3,5-dione, mp. 131°-133° C. Recrystallization from acetone - ether gives an analytical specimen, mp. 132.5°-133° C. IR: νmaxCHCl3 cm-1 : 1735, 1705, 1631; νmaxNujol cm-1 :1635, 1553. UV: λmax95%EtOH mμ (ε): 275 (9500), 315 (2400); λmaxN-HCl mμ (ε): 272 (9900); λmaxN-NaOH mμ (ε): 289 (11600), 316 (12900). NMR: ppm (CDCl3): 1.28 (doublet, 3H, J = 7, Me), 3.44 (singlet, 4H, 2-H2 and 6-H2), 3.73 (quartet, 1H, J = 7, 4-H); ppm (CD3OD): 1.69 (broad singlet, 3H, vinyl-Me), 3.34 (broad singlet, 4H, 2-H2 and 6-H2). Anal. Calcd. for C6H8O2S (%): C, 49.98; H, 5.59; S, 22.24. Found (%): C, 50.17; H, 5.50; S, 22.14.
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